Cas no 1909308-91-3 (2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol)

• Product Name: 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol
• CAS No: 1909308-91-3
• MF: C₇H₁₄F₂N₂O
• MW: 180.195668697357
• MDL: MFCD29906847
• CID: 5246224
• PubChem ID: 122152916
• Update Time: 2026-03-08

2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol
• 2,2-Difluoro-3-piperazin-1-ylpropan-1-ol

• MDL： MFCD29906847
• Inchi： 1S/C7H14F2N2O/c8-7(9,6-12)5-11-3-1-10-2-4-11/h10,12H,1-6H2
• InChI Key： GMUAMWGFPAKMJT-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: -0.4
• Topological Polar Surface Area: 35.5

Additional information on 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol

Introduction to 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol (CAS No. 1909308-91-3)

2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol, with the CAS number 1909308-91-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and piperazine moieties, which contribute to its potential therapeutic applications.

The chemical structure of 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol consists of a difluoromethyl group and a piperazine ring attached to a propanol backbone. The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, while the piperazine ring can modulate the compound's interaction with various biological targets. These structural elements make 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol a promising candidate for drug development.

Recent studies have explored the pharmacological properties of 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus. The compound's ability to inhibit viral replication without significant cytotoxicity makes it a valuable lead for further investigation.

In addition to its antiviral properties, 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol has also shown promise in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate serotonin and dopamine receptors, suggesting its potential use in treating neurological disorders such as depression and anxiety. The unique combination of difluoromethyl and piperazine functionalities may enhance its receptor selectivity and efficacy.

The synthetic route for 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol involves several key steps. Initially, the difluoromethyl group is introduced onto a propanol derivative through a nucleophilic substitution reaction. Subsequently, the piperazine ring is attached via an amine coupling reaction. This multi-step process allows for precise control over the final product's purity and yield, which is crucial for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-Difluoro-3-(piperazin-1-yl)propan-1-ol. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

The potential applications of 2,2-Difluoro-3-(piperazin-1-y\-l)propan\-1\-ol extend beyond antiviral and neuropharmacological uses. Researchers are also investigating its role in cancer therapy. A study published in Cancer Research found that this compound can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The multifaceted nature of its biological activities underscores its versatility as a therapeutic agent.

In conclusion, 2,2-Difluoro\-3\-(pipera\-zin\-1\-yl\)propan\-1\-ol (CAS No. 1909308\-91\-3) is a promising compound with diverse pharmacological properties. Its unique chemical structure and broad spectrum of biological activities make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in modern medicine.